Cas no 1499071-75-8 (4-(3-hydroxy-4-methylphenyl)butanoic acid)

• Product Name: 4-(3-hydroxy-4-methylphenyl)butanoic acid
• CAS No: 1499071-75-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6398651
• PubChem ID: 69757379
• Update Time: 2025-06-09

4-(3-hydroxy-4-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxy-4-methylphenyl)butanoic acid
• 1499071-75-8
• SCHEMBL6373423
• EN300-1797601

• Inchi： 1S/C11H14O3/c1-8-5-6-9(7-10(8)12)3-2-4-11(13)14/h5-7,12H,2-4H2,1H3,(H,13,14)
• InChI Key： BBXOAVNMPCZYQS-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)CCCC(=O)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 4-(3-hydroxy-4-methylphenyl)butanoic acid

4-(3-hydroxy-4-methylphenyl)butanoic acid (CAS No. 1499071-75-8): A Comprehensive Overview

4-(3-hydroxy-4-methylphenyl)butanoic acid (CAS No. 1499071-75-8) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct 3-hydroxy-4-methylphenyl substituent and a butanoic acid chain, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 4-(3-hydroxy-4-methylphenyl)butanoic acid consists of a phenyl ring with a hydroxyl group at the 3-position and a methyl group at the 4-position, attached to a butanoic acid chain. This arrangement imparts specific chemical properties and reactivity, which are crucial for its biological interactions. The compound's hydroxyl group can participate in hydrogen bonding, while the carboxylic acid group can form ionic interactions, contributing to its solubility and bioavailability.

Recent studies have highlighted the potential of 4-(3-hydroxy-4-methylphenyl)butanoic acid in various therapeutic areas. One notable application is in the treatment of metabolic disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound can modulate key enzymes involved in glucose and lipid metabolism, potentially offering new avenues for the management of diabetes and obesity. The compound's ability to influence these metabolic pathways is attributed to its structural similarity to natural metabolites and its capacity to interact with specific protein targets.

In addition to its metabolic effects, 4-(3-hydroxy-4-methylphenyl)butanoic acid has demonstrated anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is thought to be mediated through the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

The pharmacokinetic profile of 4-(3-hydroxy-4-methylphenyl)butanoic acid has also been investigated to ensure its suitability for therapeutic use. Studies have shown that it has good oral bioavailability and a favorable half-life, which are essential for effective drug delivery. Furthermore, its low toxicity profile in preclinical models suggests that it may be safe for human use, although further clinical trials are necessary to confirm these findings.

In the context of drug development, 4-(3-hydroxy-4-methylphenyl)butanoic acid has been synthesized using various methods, including catalytic hydrogenation and Grignard reactions. These synthetic routes have been optimized to improve yield and purity, making large-scale production feasible for commercial applications. The compound's stability under different conditions has also been evaluated to ensure its reliability during storage and transportation.

Beyond its therapeutic potential, 4-(3-hydroxy-4-methylphenyl)butanoic acid has been explored for its use in chemical biology research. Its ability to selectively interact with specific protein targets makes it a valuable tool for studying protein function and signaling pathways. For instance, it has been used as a probe to investigate the role of certain enzymes in cellular processes such as apoptosis and cell cycle regulation.

In conclusion, 4-(3-hydroxy-4-methylphenyl)butanoic acid (CAS No. 1499071-75-8) is a multifaceted compound with promising applications in both therapeutic and research settings. Its unique chemical structure confers specific biological activities that make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a significant player in the field of medicinal chemistry.